Cas no 3531-19-9 (2-chloro-4,6-dinitroaniline)

• Product Name: 2-chloro-4,6-dinitroaniline
• CAS No: 3531-19-9
• MF: C₆H₄ClN₃O₄
• MW: 217.566659927368
• MDL: MFCD00007147
• CID: 44247
• PubChem ID: 24853495
• Update Time: 2025-07-29

2-chloro-4,6-dinitroaniline Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2,4-dinitroaniline
• 2-Chloro-4,6-dinitroaniline
• (2-Chloro-4,6-dinitrophenyl)amine
• 2-Chloro-4,6-dinitroaniline Solution
• 2,4-dinitro-6-chloroaniline
• 6-chloro-2,4-nitroaniline
• ANILINE,6-CHLORO-2,4-DINITRO
• Benzenamine,2-chloro-4,6-dinitro
• EINECS 222-564-9
• CS-0323386
• NS00022085
• DINITRO-6-CHLOROANILINE, 2,4-
• Benzenamine, 2-chloro-4,6-dinitro-
• CCRIS 3112
• 3531-19-9
• InChI=1/C6H4ClN3O4/c7-4-1-3(9(11)12)2-5(6(4)8)10(13)14/h1-2H,8H
• SR-01000004768
• MFCD00007147
• SCHEMBL1501666
• 6-Chloro-2,4-dinitroanilene
• AS-75670
• QJ874UC2KK
• AC-11796
• DTXSID6063062
• 6-Chloro-2,4-dinitroaniline, 97%
• AKOS005111051
• W-106674
• BRN 2463157
• ANILINE, 6-CHLORO-2,4-DINITRO-
• 3-12-00-01718 (Beilstein Handbook Reference)
• FT-0621027
• ANILINE, 2-CHLORO-4,6-DINITRO-
• 6-chloro-2,4-dinitro-aniline
• D89282
• F0020-1806
• SR-01000004768-1
• UNII-QJ874UC2KK
• DB-048779
• 2-chloro-4,6-dinitroaniline

• MDL： MFCD00007147
• Inchi： 1S/C6H4ClN3O4/c7-4-1-3(9(11)12)2-5(6(4)8)10(13)14/h1-2H,8H2
• InChI Key： LHRIICYSGQGXSX-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1N)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 216.98900
• Monoisotopic Mass: 216.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 118A^2

Experimental Properties

• Color/Form: Yellow or orange crystalline powder
• Density: 2.0410 (rough estimate)
• Melting Point: 157-159 °C (lit.)
• Boiling Point: 280°C (rough estimate)
• Flash Point: 181.4 °C
• Refractive Index: 1.6000 (estimate)
• PSA: 117.66000
• LogP: 3.36620
• Solubility: Insoluble

2-chloro-4,6-dinitroaniline Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H300 + H310 + H330-H373-H411
• Warning Statement： P260-P264-P273-P280-P284-P301+P310
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 26/27/28-33-51/53
• Safety Instruction： S26-S28-S36/37/39-S45
• RTECS：BX9250000
• Hazardous Material Identification：
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Hazard Level：6.1
• TSCA：Yes
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.